Milbemycin Beta9
Overview
Description
Milbemycin Beta9 is a natural product found in Streptomyces hygroscopicus with data available.
Scientific Research Applications
1. Chemical Derivation and Biological Activity
Milbemycin Beta9, synthesized from Milbemycins A3 and A4, has shown significant acaricidal activities. This was demonstrated in a study where its effects against the two-spotted spider mite on cowpea plants were assessed, highlighting its potential as a bioactive agent in agricultural settings (Tsukiyama et al., 2002).
2. Genetic Engineering for Titer Improvement
Recent advances in the field include the engineering of primary metabolic pathways to enhance the production of Milbemycins. A study utilizing genome re-sequencing and metabolic engineering strategies significantly increased the titer of Milbemycins, an essential step towards making its commercial production more viable (Liu et al., 2021).
3. Engineering Cytochromes P450 for Increased Production
Another approach to improve Milbemycin production involved engineering two cytochromes P450 in Streptomyces bingchenggensis. This modification led to a substantial increase in the production of Milbemycin A3/A4, demonstrating an efficient engineering strategy for enhancing yields of commercially important products like Milbemycins (Wang et al., 2020).
4. Novel Milbemycin Analogs and Structural Determination
Research has also focused on identifying novel Milbemycin analogs, which were isolated from Streptomyces hygroscopicus. The structural determination of these new components contributes significantly to understanding the diversity and potential applications of Milbemycin derivatives (Mishima et al., 1983).
5. Regulatory Mechanisms in Milbemycin Production
Understanding the transcriptional regulation of Milbemycin biosynthesis has opened doors to potential enhancements in antibiotic production. A study revealed a novel ArpA/AfsA-type system that plays a significant role in regulating Milbemycin biosynthesis in S. bingchenggensis, providing insights into the complex regulatory mechanisms involved (He et al., 2018).
properties
Product Name |
Milbemycin Beta9 |
|---|---|
Molecular Formula |
C32H48O8 |
Molecular Weight |
560.7 g/mol |
IUPAC Name |
(1S,4R,5'S,6'R,7R,8R,9S,10E,12E,14R,16E,19R,21R)-8,9-dihydroxy-10-(hydroxymethyl)-7-methoxy-5',6,6',14,16-pentamethylspiro[2,20-dioxatricyclo[17.3.1.04,9]tricosa-5,10,12,16-tetraene-21,2'-oxane]-3-one |
InChI |
InChI=1S/C32H48O8/c1-19-8-7-9-24(18-33)32(36)27(15-22(4)28(37-6)29(32)34)30(35)38-26-16-25(11-10-20(2)14-19)40-31(17-26)13-12-21(3)23(5)39-31/h7-10,15,19,21,23,25-29,33-34,36H,11-14,16-18H2,1-6H3/b8-7+,20-10+,24-9+/t19-,21-,23+,25+,26-,27-,28+,29+,31-,32+/m0/s1 |
InChI Key |
HUGLSMLBRBBTGU-RFEBHRRASA-N |
Isomeric SMILES |
C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C(/[C@]4([C@@H](C=C([C@H]([C@H]4O)OC)C)C(=O)O3)O)\CO)C)\C)O[C@@H]1C |
Canonical SMILES |
CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C(C4(C(C=C(C(C4O)OC)C)C(=O)O3)O)CO)C)C)OC1C |
synonyms |
milbemycin beta9 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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